Thermal and electrical laser tuning in liquid crystal blue phase I†

Soft Matter Pub Date: 2012-04-03 DOI: 10.1039/C2SM25197C

Abstract

Thermal and electrical tuning of laser emission from optically pumped blue phase I of dye-doped short pitch cholesteric mixtures have been achieved. Temperature changes or applied electric field to the liquid crystal cells induce structural changes in the blue phase configuration, producing a shift of the photonic band gap. The emission tunability in a structure that in addition allows multidirectional emission may herald a new age of multipurpose laser sources. Furthermore, the reversibility of the effect points out the potential applications of these soft photonic self-assembled materials.

Graphical abstract: Thermal and electrical laser tuning in liquid crystal blue phase I
Thermal and electrical laser tuning in liquid crystal blue phase I†
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